Cas no 2106540-04-7 (6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 2106540-04-7
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 5193765
• Update Time: 2025-06-08

6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C8H4ClF3N2/c9-5-1-2-7-13-3-6(8(10,11)12)14(7)4-5/h1-4H
• InChI Key： OCVHCHWHCPXDKD-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(F)(F)F)N1C=C(Cl)C=C2

Additional information on 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine

Introduction to 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 2106540-04-7)

6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 2106540-04-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and utility in drug discovery. The presence of both chloro and trifluoromethyl substituents enhances its pharmacological profile, making it a valuable scaffold for developing novel therapeutic agents.

The structural framework of 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine consists of an imidazo[1,2-a]pyridine core, which is a fused bicyclic system containing nitrogen atoms at the 1 and 2 positions of the imidazole ring and the 1 position of the pyridine ring. The chloro substituent at the 6-position and the trifluoromethyl group at the 3-position introduce electronic and steric effects that modulate the compound's interactions with biological targets. These modifications are strategically employed to optimize binding affinity, metabolic stability, and overall pharmacokinetic properties.

In recent years, imidazopyridines have been extensively studied due to their versatile biological activities. The 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine derivative has shown promise in various preclinical studies as a lead compound for drug development. Its ability to interact with multiple biological pathways makes it a compelling candidate for addressing complex diseases. Notably, this compound has been investigated for its potential in oncology, where it exhibits inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation and survival.

One of the most intriguing aspects of 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine is its role as a key intermediate in synthesizing more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural features to develop derivatives that exhibit improved selectivity and reduced toxicity. The trifluoromethyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the chloro substituent can be further functionalized through various chemical reactions to introduce additional pharmacophores.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies targeting 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine and its derivatives. These computational approaches have helped identify novel binding pockets and interaction modes with therapeutic targets, accelerating the drug discovery process. Additionally, high-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of large libraries of imidazopyridine derivatives, including 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine, facilitating the identification of lead compounds for further optimization.

The synthesis of 6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination and trifluoromethylation. Advances in synthetic methodologies have enabled more sustainable and scalable production processes, making it feasible to produce larger quantities of this compound for both research and commercial purposes.

In conclusion,6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 2106540-04-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for imidazopyridines,6-Chloro-3-(trifluoromethyl)imidazo[1,2-a]pyridine is likely to play an increasingly important role in addressing unmet medical needs.